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Compound of Interest

Compound Name:
2-(4-Aminophenyl)isothiazolidine

1,1-dioxide

Cat. No.: B113240 Get Quote

A comprehensive review of the discovery, history, and scientific data for the compound 2-(4-
Aminophenyl)isothiazolidine 1,1-dioxide, also identified by CAS Number 90556-91-5 and its

synonym N-(4-Aminophenyl)-1,3-propanesultam.

Introduction
2-(4-Aminophenyl)isothiazolidine 1,1-dioxide is a heterocyclic organic compound. Despite

its defined chemical structure, a thorough review of scientific literature, patent databases, and

chemical supplier information reveals a significant lack of published research on its discovery,

historical development, and biological activity. This guide consolidates the limited available

information and highlights the absence of in-depth scientific studies typically associated with

compounds of interest to the research and drug development community.

Physicochemical Properties
While detailed experimental data is not available in the public domain, some basic properties

can be identified.
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Property Value Source

CAS Number 90556-91-5 Chemsrc[1]

Synonym
N-(4-Aminophenyl)-1,3-

propanesultam
Chemsrc[1]

Molecular Formula C₉H₁₂N₂O₂S (Calculated)

Molecular Weight 212.27 g/mol (Calculated)

Note: Molecular formula and weight are calculated based on the chemical structure as no

dedicated experimental records were found.

History and Discovery
There is no available information in peer-reviewed journals, historical archives, or patent

literature detailing the initial discovery or synthesis of 2-(4-Aminophenyl)isothiazolidine 1,1-
dioxide. The compound is listed by some chemical suppliers, which indicates it has been

synthesized, but the context of its creation—whether for screening libraries, as a chemical

intermediate, or for a specific research purpose—remains undocumented in publicly accessible

sources.

Experimental Data and Protocols
A comprehensive search for experimental data yielded no specific results for this compound.

There are no published studies containing:

Quantitative Biological Data: Such as IC₅₀, EC₅₀, Kᵢ, or other measures of pharmacological

activity.

Pharmacokinetic Data: Including absorption, distribution, metabolism, and excretion (ADME)

profiles.

Detailed Synthesis Protocols: While the structure is known, specific reaction conditions,

yields, and purification methods have not been published.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemsrc.com/en/cas/90556-91-5_180761.html
https://www.chemsrc.com/en/cas/90556-91-5_180761.html
https://www.benchchem.com/product/b113240?utm_src=pdf-body
https://www.benchchem.com/product/b113240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data: Such as ¹H-NMR, ¹³C-NMR, Mass Spectrometry, or IR spectroscopy

data to confirm its structure.

Biological Activity and Signaling Pathways
There is no information available regarding the mechanism of action or any biological targets of

2-(4-Aminophenyl)isothiazolidine 1,1-dioxide. Consequently, no signaling pathways

associated with this compound can be described or visualized.

Logical Workflow: Information Scarcity Assessment
The process of determining the lack of available data for this specific compound followed a

structured workflow.
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Start: User Request for
2-(4-Aminophenyl)isothiazolidine 1,1-dioxide

Comprehensive Search:
- Scientific Databases (e.g., PubChem)

- Patent Records
- Chemical Supplier Catalogs

Analyze Search Results

Is In-Depth Data Available?
(Synthesis, Bio-activity, History)

Conclusion:
No published discovery, history,

experimental data, or
mechanism of action found.

 No 

Action:
Report lack of information to user.

Provide available identifiers (CAS No.).

Click to download full resolution via product page

Caption: Workflow for assessing the availability of scientific data.
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Conclusion
Based on a thorough search of available scientific and chemical literature, 2-(4-
Aminophenyl)isothiazolidine 1,1-dioxide is a poorly documented compound. While it is

identified by a CAS number and is available from some suppliers, there is no public record of

its discovery, history of development, experimental protocols, or biological function. For

researchers and drug development professionals, this compound represents a blank slate, with

no established scientific context to guide further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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